Cas no 68941-98-0 (Thymine-d3)

Thymine-d3 structure
Thymine-d3 structure
Product Name:Thymine-d3
CAS No:68941-98-0
MF:C5H6N2O2
MW:129.13182592392
CID:972695
PubChem ID:57369822
Update Time:2025-04-19

Thymine-d3 Chemical and Physical Properties

Names and Identifiers

    • THYMINE, METHYL-D3
    • Thymine-d3
    • 5-(Methyl-d3)-2,4(1H,3H)-pyrimidinedione
    • 5-Methyluracil-d3
    • 5-(?H?)methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • 5-(trideuteriomethyl)-1H-pyrimidine-2,4-dione
    • CHEBI:182174
    • DTXSID90724566
    • 68941-98-0
    • SCHEMBL7245690
    • 5-(~2~H_3_)Methylpyrimidine-2,4(1H,3H)-dione
    • Inchi: 1S/C5H6N2O2/c1-3-2-6-5(9)7-4(3)8/h2H,1H3,(H2,6,7,8,9)/i1D3
    • InChI Key: RWQNBRDOKXIBIV-FIBGUPNXSA-N
    • SMILES: O=C1C(C([2H])([2H])[2H])=CNC(N1)=O

Computed Properties

  • Exact Mass: 129.06200
  • Monoisotopic Mass: 129.061757676g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 1.256
  • Melting Point: 300-315°C (dec.)
  • Refractive Index: 1.49
  • PSA: 65.72000
  • LogP: -0.62840

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